Zofenoprilat Acyl-β-D-glucuronide
Description
Zofenoprilat Acyl-β-D-glucuronide is a phase II metabolite of zofenoprilat, the active form of the angiotensin-converting enzyme (ACE) inhibitor zofenopril. Glucuronidation, mediated by UDP-glucuronosyltransferases (UGTs), enhances the water solubility of zofenoprilat for renal excretion.
Properties
Molecular Formula |
C₂₁H₂₇NO₉S₂ |
|---|---|
Molecular Weight |
501.27 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- CYP2C8 Inhibition: Clopidogrel and gemfibrozil acyl-β-D-glucuronides are strong time-dependent CYP2C8 inhibitors, with inactivation efficacy varying by enzyme source (e.g., human liver microsomes vs. recombinant systems) . Zofenoprilat’s glucuronide may share this trait, but direct evidence is lacking.
- Analytical Utility : Bezafibrate and perindoprilat glucuronides are prioritized for QC and reference standards due to stringent regulatory requirements .
- Structural Sensitivity: Minor structural differences (e.g., acetyl vs. phosphinic groups) drastically alter UGT affinity and metabolic stability .
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